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Compound of Interest

Compound Name: Nonoxinol

Cat. No.: B1679842 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Nonoxynol-9, including personal protective equipment (PPE),

operational plans, and disposal procedures.

Personal Protective Equipment (PPE)
When handling Nonoxynol-9, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item
Specifications and
Remarks

Eye Protection Safety Goggles or Face Shield

Essential to protect against

splashes, as Nonoxynol-9 can

cause severe eye irritation and

potential chemical burns.[1][2]

Hand Protection Chemical-resistant gloves

Wear impervious gloves.[3]

Gloves should be inspected

before use and disposed of

properly after handling.[3]

Wash hands thoroughly after

handling.[2][4]

Body Protection Protective Clothing/Gown

Wear suitable protective

clothing to prevent skin

contact.[1] In case of

contamination, remove and

wash contaminated clothing

before reuse.[5][4]

Respiratory Protection Suitable respiratory equipment

Use in case of insufficient

ventilation to avoid breathing in

mist, vapor, or spray.[1][5]

Operational Plan for Handling Nonoxynol-9
A systematic approach to handling Nonoxynol-9 in a laboratory setting is critical to maintaining

a safe environment.

Pre-Handling Preparations
Ventilation: Ensure adequate exhaust ventilation or other engineering controls are in place to

maintain airborne concentrations of vapors below their threshold limit value.[1]

Equipment Check: Inspect all PPE for integrity before use.
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Emergency Equipment: Confirm that safety showers and eyewash stations are readily

accessible and operational.

Handling Procedures
Avoid Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing mist, gas, or

vapors.[5]

Dispensing: When dispensing, do so in a well-ventilated area.

Mixing: When creating solutions, add Nonoxynol-9 to the solvent slowly to avoid splashing.

Heating: Be aware that Nonoxynol-9 may be combustible at high temperatures.[1]
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Caption: Workflow for the safe handling of Nonoxynol-9 from preparation to post-handling

procedures.

Disposal Plan
Proper disposal of Nonoxynol-9 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal: Dispose of contents and containers in accordance with all local, state, and

federal governmental regulations.[5]

Contaminated PPE: Used gloves and other disposable PPE should be collected in a

designated, sealed container and disposed of as chemical waste.

Spills: In the event of a spill, use personal protective equipment.[3] For large spills, evacuate

personnel to a safe area.
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Caption: Decision-making process for responding to a Nonoxynol-9 spill.
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Quantitative Data Summary
The following table provides a summary of relevant quantitative data for Nonoxynol-9.

Data Point Value Species Reference

Oral LD50 1410 mg/kg Rat [1]

Oral LD50 4290 mg/kg Mouse [1]

Dermal LD50 2830 mg/kg Rabbit [1]

Flash Point 279°C (534.2°F) Open Cup [1]

First-Aid Procedures
Immediate and appropriate first-aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Get medical attention immediately.[2]

Skin Contact: In case of contact, immediately flush skin with plenty of water.[5] Remove

contaminated clothing and shoes. Get medical attention if irritation develops.[2][5]

Inhalation: If inhaled, remove to fresh air.[2][5] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel.[2] Never

give anything by mouth to an unconscious person.[1][2] If large quantities of this material are

swallowed, call a physician immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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